Cas no 364770-61-6 ((Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide
• CAS No: 364770-61-6
• MF: C₁₈H₁₄Cl₂N₂O
• MW: 345.22256231308
• CID: 6588533
• PubChem ID: 132761154
• Update Time: 2025-07-02

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide
• Z44317762
• (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide
• 364770-61-6
• EN300-26580609

• Inchi： 1S/C18H14Cl2N2O/c1-12(13-6-3-2-4-7-13)22-18(23)15(11-21)10-14-8-5-9-16(19)17(14)20/h2-10,12H,1H3,(H,22,23)/b15-10-
• InChI Key： DKKKTQHCYCKKAB-GDNBJRDFSA-N
• SMILES： ClC1C(=CC=CC=1/C=C(/C#N)\C(NC(C)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 344.0483185g/mol
• Monoisotopic Mass: 344.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.9Ų

Additional information on (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide

Comprehensive Overview of (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide (CAS No. 364770-61-6)

The compound (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide, identified by its CAS No. 364770-61-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a dichlorophenyl moiety, and an N-(1-phenylethyl)prop-2-enamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for innovative small molecules like 364770-61-6 has surged, driven by advancements in drug discovery and precision agriculture. The compound's Z-configuration and electrophilic properties contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Notably, its dichlorophenyl group is often associated with enhanced binding affinity in enzyme inhibition studies, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is: "What are the synthetic routes for (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide?". The synthesis typically involves a Knoevenagel condensation followed by an amide coupling reaction, leveraging the reactivity of the cyanoacrylate intermediate. This process highlights the compound's versatility and aligns with the growing interest in green chemistry and atom-efficient methodologies.

The pharmacological potential of CAS No. 364770-61-6 is another hot topic. Preliminary studies suggest its relevance in modulating kinase activity, a key area in cancer research. Its structural analogs have shown promise in targeted therapy, addressing the need for selective inhibitors with minimal off-target effects. This aligns with the broader trend of personalized medicine, a frequently searched term in biomedical databases.

From an agrochemical perspective, the dichlorophenyl moiety in 364770-61-6 is reminiscent of motifs found in herbicides and fungicides. Researchers are exploring its derivatives for crop protection, particularly in the context of resistance management. This application is highly relevant given the increasing global focus on sustainable farming practices and food security.

The physicochemical properties of (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide also merit discussion. Its logP value and solubility profile are critical for formulation development, a topic often queried in pharmaceutical forums. The compound's stability under various pH conditions further enhances its utility in drug delivery systems.

In summary, CAS No. 364770-61-6 represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical innovation, and material science. Its unique structure and reactivity continue to inspire research, addressing some of the most pressing challenges in healthcare and agriculture. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in scientific exploration.